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Introduction

Isodecyl Diphenyl Phosphate (IDPP) is a non-halogenated organophosphate flame retardant
and plasticizer. Its application in polyurethane (PU) foams is of growing interest due to
increasing environmental and health concerns associated with halogenated flame retardants.
IDPP offers a favorable toxicological profile while potentially imparting desirable flame retardant
and physical properties to polyurethane foams. This document provides detailed application
notes and experimental protocols for the incorporation and evaluation of IDPP in polyurethane
foam formulations.

Organophosphate esters like IDPP function as flame retardants through a combination of gas
phase and condensed phase mechanisms. During combustion, they can release radical
scavengers that interrupt the chemical reactions of fire in the gas phase. In the condensed
phase, they promote the formation of a protective char layer on the polymer surface, which acts
as a barrier to heat and flammable volatiles. The isodecyl group in IDPP also imparts
plasticizing effects, which can influence the mechanical properties of the foam, such as
flexibility and elongation.

Application Notes
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Isodecyl Diphenyl Phosphate is primarily utilized as an additive flame retardant in the
formulation of both flexible and rigid polyurethane foams. Its liquid form at room temperature
facilitates its incorporation into the polyol component of the PU system.

Key Features:

Effective Flame Retardancy: Enhances the fire resistance of polyurethane foams.

Plasticizing Properties: Improves flexibility and durability.

Thermal Stability: Suitable for high-temperature processing conditions.

Low Volatility: Minimizes loss during manufacturing and end-use.
Compatibility:

IDPP is generally compatible with a wide range of polyols and other additives used in
polyurethane foam production. However, compatibility studies are recommended for specific
formulations to ensure a homogenous mixture and optimal performance.

Quantitative Data

Due to the proprietary nature of many commercial formulations, specific quantitative data for
polyurethane foams containing solely Isodecyl Diphenyl Phosphate is not widely available in
public literature. The following tables provide representative data for non-halogenated
phosphate flame retardants in polyurethane foams to illustrate the expected performance. This
data should be used for comparative purposes, and specific testing of IDPP-containing
formulations is required for accurate characterization.

Table 1: Physical and Chemical Properties of Isodecyl Diphenyl Phosphate
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Property Value

CAS Number 29761-21-5

Molecular Formula C22H3104P

Molecular Weight 390.45 g/mol

Appearance Clear, colorless to pale yellow liquid
Density ~1.070 g/cm3

Boiling Point >250 °C

Flash Point >200 °C

Solubility in Water Insoluble

Table 2: Representative Flammability Performance of Non-Halogenated Phosphate Flame

Retardants in Flexible Polyurethane Foam

L Peak Heat
Flame Limiting Total Heat
] Release Rate
Retardant Oxygen Index UL-94 Rating (PHRR) Release (THR)
. P

Loadin LOI) (% MJ/m?
( g) (LOI) (%) (KWim?) ( )
Control (No FR) 18- 20 HB 250 - 350 80 - 100
Triphenyl
Phosphate (15 22 -24 V-0 150 - 200 60-70
phr)
Resorcinol
bis(diphenyl

23-25 V-0 130 -180 55-65

phosphate) (15
phr)

Note: This data is representative and intended for comparative purposes. Actual performance

of IDPP will depend on the specific foam formulation and loading level.
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Table 3: Representative Thermal Stability of Polyurethane Foams with Non-Halogenated
Phosphate Flame Retardants (TGA Data)

Temperature at

Max Char Yield at 600°C
Decomposition (%)

Rate (Tmax) (°C)

Onset of
Formulation Decomposition
(Tonset) (°C)

Control (No FR) 280 - 300 350 - 370 5-10

Foam with Phosphate
FR

260 - 280 340 - 360 15-25

Note: Phosphate flame retardants can sometimes lower the initial decomposition temperature

while increasing the final char yield.

Experimental Protocols

The following protocols describe the general procedures for the preparation and evaluation of

polyurethane foams containing Isodecyl Diphenyl Phosphate.

Protocol 1: Preparation of Flexible Polyurethane Foam

1.

Materials and Reagents:

Polyether polyol (e.g., 3000-5000 g/mol molecular weight, functionality of 3)
Toluene diisocyanate (TDI) or Methylene diphenyl diisocyanate (MDI)
Isodecyl Diphenyl Phosphate (IDPP)

Catalysts (e.g., amine and tin catalysts)

Surfactant (e.qg., silicone-based)

Blowing agent (e.g., water)

. Procedure:

Pre-mix the polyol, water, surfactant, and amine catalyst in a suitable container.

Add the desired amount of Isodecyl Diphenyl Phosphate to the polyol pre-mix and stir until
a homogenous mixture is obtained.

In a separate container, weigh the required amount of isocyanate.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1201121?utm_src=pdf-body
https://www.benchchem.com/product/b1201121?utm_src=pdf-body
https://www.benchchem.com/product/b1201121?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201121?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Add the tin catalyst to the polyol/IDPP mixture and stir vigorously.

Immediately add the isocyanate to the mixture and continue to stir at high speed for 5-10
seconds.

Pour the reacting mixture into a mold and allow it to free-rise.

Cure the foam at room temperature for at least 24 hours before cutting and testing.

Protocol 2: Flammability Testing

1. Limiting Oxygen Index (LOI) (ASTM D2863):

Prepare foam samples of the specified dimensions.

Place the sample vertically in the test chimney.

Introduce a mixture of oxygen and nitrogen into the chimney.

Ignite the top of the sample.

Determine the minimum oxygen concentration that supports sustained combustion.

. UL-94 Vertical Burn Test (ASTM D3801):

Mount a rectangular foam specimen vertically.

Apply a calibrated flame to the bottom of the specimen for 10 seconds and then remove.
Record the afterflame time.

Reapply the flame for another 10 seconds.

Record the second afterflame time and afterglow time.

Observe for any dripping of flaming particles.

Classify the material as V-0, V-1, or V-2 based on the test criteria.

. Cone Calorimetry (ASTM E1354):

Place a foam sample of standard dimensions on the sample holder.

Expose the sample to a constant heat flux (e.g., 35 or 50 kW/m2).

Ignite the evolved gases with a spark igniter.

Continuously measure the heat release rate, mass loss, and smoke production throughout
the test.

Protocol 3: Thermal Gravimetric Analysis (TGA)

Place a small, accurately weighed foam sample (5-10 mg) into the TGA crucible.
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o Heat the sample from room temperature to 600-800 °C at a constant heating rate (e.g., 10 or
20 °C/min) under a controlled atmosphere (e.g., nitrogen or air).

e Record the sample weight as a function of temperature.

o Determine the onset of decomposition, the temperature of maximum decomposition rate,
and the final char yield.

Visualizations
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Performance Evaluation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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